Cas no 21860-07-1 (Methyl 3-acetylbenzoate)

• Product Name: Methyl 3-acetylbenzoate
• CAS No: 21860-07-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD09475799
• CID: 250276
• PubChem ID: 15094405
• Update Time: 2025-10-30

Methyl 3-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-acetylbenzoate
• 3-acetylBenzoic acid methyl ester
• 3-Acetyl-benzoic acid methyl ester
• Benzoic acid,3-acetyl-, methyl ester
• 3-(Methoxycarbonyl)acetophenone,1-[3-(Methoxycarbonyl)phenyl]ethan-1-one
• 3-Acetyl-benzoesaeure-methylester
• 3-methoxycarbonylacetophenone
• methyl 3-acetylbenzenecarboxylate
• Benzoic acid, 3-acetyl-, methyl ester
• methyl3-acetylbenzoate
• methyl-3-acetylbenzoate
• Methyl 3-acetylbenzoic acid
• 3-(Methoxycarbonyl)acetophenone
• NCNUIUIDKJSGDM-UHFFFAOYSA-N
• 7004AJ
• SBB059243
• WAA86007
• CS-0044352
• PS-5047
• DTXSID10919674
• FT-0738535
• MFCD09475799
• 21860-07-1
• SY015219
• SCHEMBL70071
• J-014318
• AKOS006329592
• FT-0744017
• 3-(Methoxycarbonyl)acetophenone, 1-[3-(methoxycarbonyl)phenyl]ethan-1-one
• DB-013651
• DB-023522

• MDL： MFCD09475799
• Inchi： 1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3
• InChI Key： NCNUIUIDKJSGDM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 339.3±25.0 °C at 760 mmHg
• Flash Point: 139.6±16.7 °C
• PSA: 43.37000
• LogP: 1.67580

Methyl 3-acetylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-acetylbenzoate

Methyl 3-acetylbenzoate

Methyl 3-acetylbenzoate (CAS No. 21860-07-1) is a versatile organic compound with significant applications in various industries. This compound, also known as 3-acetylbenzoic acid methyl ester, belongs to the family of aromatic esters and is widely recognized for its unique chemical properties and versatility in synthesis. The molecule consists of a benzoate group with an acetyl substituent at the meta position, making it a valuable intermediate in organic chemistry.

The synthesis of methyl 3-acetylbenzoate can be achieved through several methods, including the esterification of 3-acetylbenzoic acid with methanol. This reaction typically involves the use of acid catalysts such as sulfuric acid or enzymatic catalysts to facilitate the esterification process. The resulting compound exhibits a pleasant fragrance, which has led to its use in the fragrance and flavor industries. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, further expanding its utility in pharmaceutical research.

One of the most notable applications of methyl 3-acetylbenzoate is in the production of fine chemicals and specialty chemicals. Its structure makes it an ideal candidate for further functionalization, enabling the creation of more complex molecules with diverse applications. For instance, it can be used as an intermediate in the synthesis of antibiotics, antiviral agents, and other therapeutic compounds. Researchers have recently explored its role in developing novel drug delivery systems, where its ester group can be modified to enhance bioavailability and targeting efficiency.

In addition to its pharmaceutical applications, methyl 3-acetylbenzoate has found significant use in the cosmetics industry. Its ability to act as a fragrance component makes it a popular ingredient in perfumes, lotions, and other personal care products. Recent advancements in green chemistry have also led to the exploration of sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The chemical stability of methyl 3-acetylbenzoate is another factor that contributes to its widespread use. It is relatively stable under normal storage conditions, making it suitable for long-term storage and transportation. However, like many organic compounds, it can undergo hydrolysis under certain conditions, particularly in the presence of water and acids or bases. This property has been exploited in various industrial processes where controlled hydrolysis is required to generate specific intermediates.

Recent research has also focused on the catalytic transformations of methyl 3-acetylbenzoate, particularly in the context of cross-coupling reactions. These studies have demonstrated its potential as a building block for constructing complex aromatic systems with high precision. For example, palladium-catalyzed coupling reactions have been employed to attach various functional groups to the aromatic ring, opening new avenues for material science and drug discovery.

In summary, methyl 3-acetylbenzoate (CAS No. 21860-07-1) is a multifaceted compound with applications spanning across pharmaceuticals, cosmetics, and fine chemicals. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and green chemistry practices, continue to expand its role in both academic research and industrial applications. As researchers delve deeper into its potential, this compound is poised to contribute even more significantly to various fields of science and technology.